Cas no 1396712-32-5 (N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide
• CAS No: 1396712-32-5
• MF: C₂₄H₂₅ClN₄O₂
• MW: 436.933904409409
• CID: 6472649
• Update Time: 2025-05-20

N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide
• N-[(2-chlorophenyl)methyl]-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide

• Inchi： 1S/C24H25ClN4O2/c1-31-20-8-6-17(7-9-20)22-14-23(28-16-27-22)29-12-10-18(11-13-29)24(30)26-15-19-4-2-3-5-21(19)25/h2-9,14,16,18H,10-13,15H2,1H3,(H,26,30)
• InChI Key： RMZWEHPUSZKJAO-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C3=CC=C(OC)C=C3)=NC=N2)CCC(C(NCC2=CC=CC=C2Cl)=O)CC1

Additional information on N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide

N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide (CAS 1396712-32-5): A Comprehensive Scientific Profile

In the realm of pharmaceutical chemistry and drug discovery, N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide (CAS 1396712-32-5) has emerged as a compound of significant interest. This piperidine-carboxamide derivative with its unique pyrimidine core structure represents an important class of bioactive molecules that are currently being investigated for various therapeutic applications.

The molecular structure of CAS 1396712-32-5 combines several pharmacologically relevant moieties: a 2-chlorophenyl group, a 4-methoxyphenyl-substituted pyrimidine, and a piperidine-4-carboxamide scaffold. This strategic combination of structural elements makes it particularly interesting for medicinal chemistry research, especially in the context of kinase inhibition and receptor modulation studies that are currently trending in pharmaceutical development.

Recent scientific literature indicates growing interest in N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide as a potential lead compound. Researchers are particularly focused on its structure-activity relationships (SAR) and how modifications to its core structure might enhance biological activity. The presence of both chloro and methoxy substituents on the aromatic rings provides interesting electronic properties that influence molecular interactions.

From a synthetic chemistry perspective, CAS 1396712-32-5 presents several interesting challenges and opportunities. The pyrimidine synthesis aspect of this molecule aligns with current trends in heterocyclic chemistry, while the piperidine-carboxamide portion offers possibilities for structure-activity optimization. These features make it a valuable compound for academic research and pharmaceutical development alike.

The physicochemical properties of N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide have been the subject of computational modeling studies. Early predictions suggest moderate lipophilicity and favorable drug-like properties, which are crucial parameters in modern drug discovery pipelines. These characteristics position it as a promising candidate for further medicinal chemistry optimization.

In the context of current pharmaceutical trends, this compound's potential applications in targeted therapies are particularly noteworthy. The structural features of CAS 1396712-32-5 suggest possible activity against certain enzyme families that are hot targets in cancer research and inflammatory diseases. However, it's important to note that these potential applications remain in the investigational stage.

The analytical characterization of N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for confirming the compound's identity and assessing its quality, especially when used in biological screening assays or structure-activity studies.

From a commercial perspective, CAS 1396712-32-5 is primarily available as a research chemical for pharmaceutical and academic laboratories. Its current market position reflects the growing demand for specialty heterocyclic compounds in drug discovery programs. Suppliers typically offer this compound with comprehensive analytical data sheets to support research applications.

The stability profile of N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide has been investigated under various conditions. Proper storage recommendations typically include protection from moisture and light, with optimal stability observed at controlled room temperature. These handling considerations are important for researchers working with this compound.

Looking forward, the scientific community anticipates continued interest in CAS 1396712-32-5 and related analogs. The compound's structural features make it a valuable template for medicinal chemistry exploration, particularly in areas addressing unmet medical needs. Future research directions may include detailed pharmacokinetic studies and mechanism of action investigations to fully elucidate its potential.

For researchers considering working with N-(2-chlorophenyl)methyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide, it's essential to consult current literature and patent databases to understand the latest developments. The compound's intellectual property landscape and research applications continue to evolve as new findings emerge in peer-reviewed publications.

In summary, CAS 1396712-32-5 represents an intriguing example of modern drug discovery chemistry, combining multiple pharmacologically relevant structural elements in one molecule. Its pyrimidine-piperidine-carboxamide architecture offers numerous possibilities for chemical modification and biological evaluation, making it a compound worth watching in pharmaceutical research circles.